1-{[(6-bromo-2-naphthyl)oxy]acetyl}-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol

• IUPAC Name: 2-(6-bromonaphthalen-2-yl)oxy-1-[5-hydroxy-5-(trifluoromethyl)-4H-pyrazol-1-yl]ethanone
• InChI: InChI=1S/C16H12BrF3N2O3/c17-12-3-1-11-8-13(4-2-10(11)7-12)25-9-14(23)22-15(24,5-6-21-22)16(18,19)20/h1-4,6-8,24H,5,9H2
• InChI Key: RBYVEPYFHDEVSW-UHFFFAOYSA-N
• Canonical SMILES: C1C=NN(C1(C(F)(F)F)O)C(=O)COC2=CC3=C(C=C2)C=C(C=C3)Br
• Molecular Formula: C16H12BrF3N2O3
• Molecular Weight: 417.18 g/mol

Description

1-{[(6-bromo-2-naphthyl)oxy]acetyl}-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is a useful research compound. Its molecular formula is C16H12BrF3N2O3 and its molecular weight is 417.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 415.99834 g/mol and the complexity rating of the compound is 545. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal Structures and Optical Properties

The research on 1,3,5-trisubstituted pyrazoline derivatives, including compounds structurally similar to 1-{[(6-bromo-2-naphthyl)oxy]acetyl}-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol, reveals insights into their crystal structures and optical properties. Feng et al. (2018) synthesized two novel pyrazoline derivatives and analyzed their structures using X-ray crystallography. The study found that the compounds exhibit twisted structures due to large dihedral angles, influencing their optical-physical properties. Notably, the fluorescent emission properties of these compounds vary with solvent polarity and solid-state, attributed to photo-induced intramolecular charge transfer and intermolecular interactions (Feng et al., 2018).

Synthesis Techniques

Brimble et al. (2002) presented a high-yielding synthesis approach for 2-aryl-2,5-dihydro-2H-pyrans, utilizing Sonogashira coupling and subsequent reactions. This method could be applicable to the synthesis of complex molecules like this compound, providing a pathway for creating C-aryl glycosides through further oxygenation of the double bond present in the synthesized intermediates (Brimble et al., 2002).

Biological and Pharmacological Potential

The computational and pharmacological evaluation of heterocyclic novel derivatives, including those with structures related to the compound of interest, was explored by Faheem (2018). This study focused on 1,3,4-oxadiazole and pyrazole derivatives, assessing their potential for toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The research indicated that certain compounds exhibit moderate inhibitory effects across various assays, highlighting the significance of structural components in determining biological activity (Faheem, 2018).